Cas no 138716-55-9 (3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile)

3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile Properties

Names and Identifiers

• 2-[(Dimethylamino)methylene]-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• 2-[(DIMETHYLAMINO)METHYLENE]-3-(3,4-DIMETHYLPHENYL)-3-OXO-PROPANENITRILE
• 3-(DIMETHYLAMINO)-2-(3,4-DIMETHYLBENZOYL)ACRYLONITRILE
• Benzenepropanenitrile, a-[(dimethylamino)methylene]-3,4-dimethyl-b-oxo-
• A807423
• 138716-55-9
• AKOS015912025
• MFCD03453107
• 3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile
• Benzenepropanenitrile, alpha-[(dimethylamino)methylene]-3,4-dimethyl-beta-oxo-
• 2-[(Dimethylamino)methylene]-3-(3,4-dimethylphenyl)-3-oxo-propanenitrile
• +Expand

• MDL： MFCD03453107
• InChIKey： DVJLHUYEQFNZOF-UKTHLTGXSA-N
• Inchi： InChI=1S/C14H16N2O/c1-10-5-6-12(7-11(10)2)14(17)13(8-15)9-16(3)4/h5-7,9H,1-4H3/b13-9+
• SMILES： CC1=CC=C(C=C1C)C(=O)/C(=C/N(C)C)/C#N

Computed Properties

• Exact Mass: 228.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.126
• Heavy Atom Count: 17
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• LogP: 2.45518
• PSA: 44.10000
• Refractive Index: 1.549
• Boiling Point: 450.6°Cat760mmHg
• Flash Point: 226.3°C
• Density: 1.068

3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%